2-{6-[(2-ETHOXYPHENOXY)METHYL]-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-3-YL}PYRIDINE

Specification

• Molecular Formula: C17H15N5O2S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 6-[(2-ethoxyphenoxy)methyl]-3-pyridin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• Standard InChI: InChI=1S/C17H15N5O2S/c1-2-23-13-8-3-4-9-14(13)24-11-15-21-22-16(19-20-17(22)25-15)12-7-5-6-10-18-12/h3-10H,2,11H2,1H3
• Standard InChI Key: HNONAAZWGNYCML-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC=CC=N4
• Canonical SMILES: CCOC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC=CC=N4

Introduction

Biological Activities

Triazolo-thiadiazole derivatives have been studied for various biological activities:

• Antimicrobial Activity: These compounds often show activity against bacteria and fungi.

• Anti-inflammatory Activity: Some derivatives have been found to possess anti-inflammatory properties.

• Anticancer Activity: There is evidence that certain triazolo-thiadiazoles can inhibit cancer cell growth.

Synthesis and Preparation

The synthesis of triazolo-thiadiazole derivatives typically involves condensation reactions between appropriate precursors. For this compound, the synthesis might involve a multi-step process starting from pyridine and triazolo-thiadiazole precursors, followed by introduction of the 2-ethoxyphenoxy methyl group.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
(2S)-2-[[1-[(2-ethoxyphenyl)methyl]triazol-4-yl]methylcarbamoylamino]-N-hydroxy-4-methylpentanamide	C19H28N6O4	404.5	Not specified
Ethyl 6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	C12H14N2O3S	266.32	Potential antimicrobial
N-[(E,2S)-4-[2-(4-ethoxyphenoxy)-1,3-thiazol-5-yl]but-3-en-2-yl]acetamide	C17H20N2O3S	332.4	Not specified